Cas no 626223-94-7 (2-{(2-fluorophenyl)methylamino}butan-1-ol)

• Product Name: 2-{(2-fluorophenyl)methylamino}butan-1-ol
• CAS No: 626223-94-7
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 3080003
• PubChem ID: 3156002
• Update Time: 2025-05-26

2-{(2-fluorophenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-benzylamino)-butan-1-ol
• 2-{(2-fluorophenyl)methylamino}butan-1-ol
• 626223-94-7
• 2-([(2-fluorophenyl)methyl]amino)butan-1-ol
• SB84629
• 2-[(2-fluorobenzyl)amino]butan-1-ol
• SCHEMBL11410369
• EN300-168544
• STK511385
• AKOS000303222
• 2-{[(2-fluorophenyl)methyl]amino}butan-1-ol
• 2-((2-Fluorobenzyl)amino)butan-1-ol
• AKOS017272782
• 2-[(2-fluorophenyl)methylamino]butan-1-ol

• MDL： MFCD04113970
• Inchi： 1S/C11H16FNO/c1-2-10(8-14)13-7-9-5-3-4-6-11(9)12/h3-6,10,13-14H,2,7-8H2,1H3
• InChI Key： WDLIUSVZZOVBQW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(CO)CC

Computed Properties

• Exact Mass: 197.121592296Da
• Monoisotopic Mass: 197.121592296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

2-{(2-fluorophenyl)methylamino}butan-1-ol Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-{(2-fluorophenyl)methylamino}butan-1-ol

2-{(2-Fluorophenyl)methylamino}butan-1-ol: A Comprehensive Overview

2-{(2-Fluorophenyl)methylamino}butan-1-ol is a chemical compound with the CAS number 626223-94-7. This compound belongs to the class of secondary alcohols and features a unique structure that combines a fluorophenyl group with an amino alcohol moiety. The molecule's structure is characterized by a butan-1-ol backbone, where the hydroxyl group is attached to the first carbon of a four-carbon chain, and the second carbon bears an amino group substituted with a 2-fluorophenyl methyl group.

The synthesis of 626223-94-7 typically involves multi-step organic reactions, often starting from readily available starting materials such as 2-fluorotoluene and appropriate alcohols or amines. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is particularly valuable for applications in drug discovery and asymmetric catalysis.

Key Features and Applications:
- Pharmacological Activity: Studies have shown that 626223-94-7 exhibits potential bioactivity, particularly in modulating enzyme activities relevant to neurological disorders. Its ability to interact with specific protein targets makes it a promising candidate for further exploration in drug development.
- Chemical Reactivity: The compound's reactivity is influenced by its amino alcohol functionality, which can participate in various condensation reactions, such as those involving aldehydes or ketones, leading to the formation of imines or related products.
- Material Science: Due to its structural versatility, 626233947 finds applications in polymer chemistry, where it can serve as a building block for constructing functional polymers with tailored properties.

Recent research has focused on optimizing the synthesis of 626233947 to enhance yield and reduce environmental impact. For instance, green chemistry approaches utilizing microwave-assisted synthesis or enzymatic catalysis have been reported, highlighting the compound's potential for sustainable production.

In terms of physical properties, 626233947 is known for its moderate solubility in organic solvents and its ability to form stable salts with acids due to the presence of an amino group. Its melting point and boiling point are within ranges typical for similar organic compounds, making it suitable for various chemical transformations under standard laboratory conditions.

From an analytical standpoint, the compound can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming its purity and structural integrity during both synthesis and quality control processes.

In conclusion, 626233947, or {Name}, stands out as a versatile molecule with diverse applications across multiple fields of chemistry and pharmacology. Its unique structure and reactivity continue to make it an area of interest for researchers seeking innovative solutions in drug design and material science.